Cas no 61127-96-6 (Oxacyclohexadecanedione)

Oxacyclohexadecanedione structure
Oxacyclohexadecanedione structure
Product Name:Oxacyclohexadecanedione
CAS No:61127-96-6
MF:C15H26O3
MW:254.365145206451
CID:491200
PubChem ID:71399156
Update Time:2025-04-19

Oxacyclohexadecanedione Chemical and Physical Properties

Names and Identifiers

    • Oxacyclohexadecanedione
    • oxacyclohexadecane-2,3-dione
    • DTXSID70820535
    • 1-OXACYCLOHEXADECANE-2,3-DIONE
    • 61127-96-6
    • Inchi: 1S/C15H26O3/c16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-18-15(14)17/h1-13H2
    • InChI Key: UWJFGSNHGFTIOY-UHFFFAOYSA-N
    • SMILES: O1C(C(CCCCCCCCCCCCC1)=O)=O

Computed Properties

  • Exact Mass: 254.18828
  • Monoisotopic Mass: 254.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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